Dabsyl chloride
Overview
Description
Dabsyl chloride, also known as 4-Dimethylaminoazobenzene-4’-sulfonyl chloride, is a chromophoric labeling reagent used in HPLC for derivatizing amino acids . It reacts freely with all amino acids to form dabsyl amino acids, which are photostable and can be seen on a thin-layer chromatographic plate .
Synthesis Analysis
Dabsyl chloride is used for the derivatization of N-terminal amino acids, imidazole derivatives, polyamines, etc. prior to their chromatographic determination . It can give rise to mono-Dabsyl and bis-Dabsyl derivatives in the presence of multiple amino groups .Molecular Structure Analysis
The molecular formula of Dabsyl chloride is C14H14ClN3O2S . It has a total of 36 bonds, including 22 non-H bonds, 15 multiple bonds, 4 rotatable bonds, 3 double bonds, 12 aromatic bonds, 2 six-membered rings, 1 tertiary amine (aromatic), 1 N azo-derivative, and 1 sulfone .Chemical Reactions Analysis
Dabsyl chloride reacts with α-amino groups, ε-amino groups, phenolic hydroxyl groups, and imidazole groups . It is used for the derivatization of N-terminal amino acids, imidazole derivatives, polyamines, etc. prior to their chromatographic determination .Physical And Chemical Properties Analysis
Dabsyl chloride has a molecular weight of 323.80 . It has a density of 1.3±0.1 g/cm3, a boiling point of 483.6±30.0 °C at 760 mmHg, and a melting point of 185 °C (dec.) . It is a dark red crystalline solid .Scientific Research Applications
N-Protecting Agent for Peptides Research
Dabsyl chloride is used as an N-protecting agent in peptides research . It plays a crucial role in the synthesis of peptides, where it protects the amino group during the reaction process .
Derivatizing Agent for Amino Acids
Dabsyl chloride is used as a derivatizing agent for amino acids . It reacts freely with all amino acids to form dabsyl amino acids, which are photostable and can be seen on a thin-layer chromatographic plate .
High-Performance Liquid Chromatography (HPLC)
Dabsyl chloride is used in HPLC for the analysis of derivated amino acids . A high-performance liquid chromatograph coupled with a tandem mass (MS/MS) detector is used for the analysis of 4-dimethylaminoazobenzene-4-sulfonyl chloride (dabsyl-Cl) derivated amino acids .
Food Quality Control
The derivated amino acids can be used in the quality control of food and beverages . The established method was used in the analysis of amino acids in a koji liquid .
Biotechnology Research
With the recent advances in biotechnology, research on the structure analyses and functions of amino acids and proteins have become important . Dabsyl chloride plays a crucial role in these analyses .
Proteolysis Targeting Chimera Design
Dabsyl chloride is used in the design of Proteolysis Targeting Chimera . It acts as a non-PEG linker, which is a crucial component in the design process .
Mechanism of Action
Target of Action
Dabsyl chloride, also known as 4-dimethylaminoazobenzene-4′-sulfonyl chloride, primarily targets amino acids . It is used as a chromophoric labeling reagent in High-Performance Liquid Chromatography (HPLC) for derivatizing amino acids .
Mode of Action
Dabsyl chloride reacts freely with all amino acids to form dabsyl amino acids . This reaction involves the covalent linking of dabsyl chloride to the amino acids, which improves their retention on reverse-phase columns . The reaction occurs at room temperature in a sodium carbonate buffer .
Biochemical Pathways
The biochemical pathway affected by dabsyl chloride involves the derivatization of amino acids . This process enhances the detection and analysis of amino acids in biological samples . The dabsylated products are well-retained on reverse-phase columns, making them suitable for analysis using liquid chromatography-mass spectrometry (LC-MS) .
Pharmacokinetics
Its use in the derivatization of amino acids suggests that it may interact with biological systems in a way that facilitates the detection and analysis of these compounds .
Result of Action
The result of dabsyl chloride’s action is the formation of dabsyl amino acids , which are photostable . These derivatives can be easily monitored spectrophotometrically at 460 nm , facilitating the analysis of amino acids in various biological samples .
Action Environment
The action of dabsyl chloride is influenced by the environmental conditions during the derivatization process. For instance, the reaction between dabsyl chloride and amino acids occurs at room temperature in a sodium carbonate buffer .
Safety and Hazards
properties
IUPAC Name |
4-[[4-(dimethylamino)phenyl]diazenyl]benzenesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14ClN3O2S/c1-18(2)13-7-3-11(4-8-13)16-17-12-5-9-14(10-6-12)21(15,19)20/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTVWTPGLLAELLI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14ClN3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801040750 |
Source
|
| Record name | Benzenesulfonyl chloride, 4-[2-[4-(dimethylamino)phenyl]diazenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801040750 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
323.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Dabsyl chloride | |
CAS RN |
56512-49-3 |
Source
|
| Record name | Dabsyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56512-49-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-N,N-Dimethylaminoazobenzene-4'-sulfonyl chloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056512493 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonyl chloride, 4-[2-[4-(dimethylamino)phenyl]diazenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801040750 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | p-[[4-(dimethylamino)phenyl]azo]benzenesulphonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.742 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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